Cas no 848420-95-1 (Silybin; (2R,2'R,3R,3'R)-form, 3-Deoxy)

• Product Name: Silybin; (2R,2'R,3R,3'R)-form, 3-Deoxy
• CAS No: 848420-95-1
• MF: C₂₅H₂₂O₉
• MW: 466.436788082123
• CID: 6647164
• PubChem ID: 6550409
• Update Time: 2024-03-02

Silybin; (2R,2'R,3R,3'R)-form, 3-Deoxy Chemical and Physical Properties

Names and Identifiers

• Silybin; (2R,2'R,3R,3'R)-form, 3-Deoxy

• Inchi： 1S/C25H22O9/c1-31-20-7-13(2-4-15(20)28)25-23(11-26)32-18-5-3-12(6-21(18)34-25)19-10-17(30)24-16(29)8-14(27)9-22(24)33-19/h2-9,19,23,25-29H,10-11H2,1H3/t19-,23+,25+/m0/s1
• InChI Key： GCUMQFLUDKFIJH-DNVKUUNQSA-N
• SMILES： O1C2C=C(C=CC=2O[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O)[C@@H]1CC(C2C(=CC(=CC=2O1)O)O)=O

Computed Properties

• Exact Mass: 466.12638228g/mol
• Monoisotopic Mass: 466.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans